Cas no 899738-54-6 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(3-methylphenyl)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(3-methylphenyl)acetamide
• CAS No: 899738-54-6
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 5487042
• Update Time: 2025-07-16

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(3-methylphenyl)acetamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(3-methylphenyl)acetamide

• Inchi： 1S/C22H21N5O2/c1-14-5-4-6-17(9-14)11-20(28)25-26-13-23-21-19(22(26)29)12-24-27(21)18-8-7-15(2)16(3)10-18/h4-10,12-13H,11H2,1-3H3,(H,25,28)
• InChI Key： MDTGXXMIZMXHIO-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)CC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(3-methylphenyl)acetamide

Comprehensive Analysis of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(3-methylphenyl)acetamide (CAS No. 899738-54-6)

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(3-methylphenyl)acetamide (CAS No. 899738-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a heterocyclic framework known for its versatility in drug discovery. Researchers are particularly interested in its acetylated side chain and dimethylphenyl substitutions, which may influence its biological activity and pharmacokinetic properties.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer therapeutics and autoimmune disease research. N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(3-methylphenyl)acetamide is often explored for its potential role in modulating enzymatic pathways, particularly those involving protein kinases. Its structural resemblance to ATP-competitive inhibitors makes it a candidate for further investigation in signal transduction studies.

The synthesis of CAS No. 899738-54-6 involves multi-step organic reactions, including cyclization and acylation processes, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. Its solubility in organic solvents like DMSO and methanol further facilitates its use in in vitro assays.

From an industrial perspective, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(3-methylphenyl)acetamide is often discussed in the context of intellectual property and patent filings, as its derivatives may hold commercial value for therapeutic development. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to academic and pharmaceutical clients.

Environmental and safety considerations are also paramount when handling CAS No. 899738-54-6. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines.

In summary, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(3-methylphenyl)acetamide represents a promising scaffold for medicinal chemistry. Its potential applications in drug discovery, coupled with its well-documented synthetic routes, make it a compound of enduring interest. Future studies may focus on optimizing its bioavailability and target selectivity to unlock its full therapeutic potential.